Cas no 27644-18-4 (Propanoyl bromide,2,2-dimethyl-)

• Product Name: Propanoyl bromide,2,2-dimethyl-
• CAS No: 27644-18-4
• MF: C₅H₉BrO
• MW: 165.028361082077
• CID: 287919
• PubChem ID: 119692
• Update Time: 2025-04-19

Propanoyl bromide,2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanoyl bromide,2,2-dimethyl-
• 2,2-dimethylpropanoyl bromide
• 2,2-DIMETHYLPROPIONYL BROMIDE
• trimethylacetyl bromide
• EINECS 248-590-0
• DTXSID10182023
• SCHEMBL3240397
• Propanoyl bromide, 2,2-dimethyl-
• NS00050110
• 2, 2-dimethylpropanoyl bromide
• 27644-18-4
• 2,2-dimethyl-propionyl bromide

• Inchi： 1S/C5H9BrO/c1-5(2,3)4(6)7/h1-3H3
• InChI Key： PLUVDASVCADYIX-UHFFFAOYSA-N
• SMILES： BrC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 163.98367
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl bromides